Cas no 1261767-25-2 (4-Iodo-2-(trifluoromethoxy)naphthalene)

• Product Name: 4-Iodo-2-(trifluoromethoxy)naphthalene
• CAS No: 1261767-25-2
• MF: C₁₁H₆F₃IO
• MW: 338.064425945282
• CID: 4936012
• Update Time: 2025-06-09

4-Iodo-2-(trifluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(trifluoromethoxy)naphthalene

• Inchi： 1S/C11H6F3IO/c12-11(13,14)16-8-5-7-3-1-2-4-9(7)10(15)6-8/h1-6H
• InChI Key： VQYLNJKHYJHJKE-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C2C=CC=CC2=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 4-Iodo-2-(trifluoromethoxy)naphthalene

4-Iodo-2-(trifluoromethoxy)naphthalene (CAS No. 1261767-25-2): An Overview of Its Synthesis, Applications, and Recent Research

4-Iodo-2-(trifluoromethoxy)naphthalene (CAS No. 1261767-25-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including an iodo group and a trifluoromethoxy substituent on a naphthalene ring. These functional groups endow the molecule with a range of interesting properties that make it a valuable building block in various chemical applications.

The synthesis of 4-Iodo-2-(trifluoromethoxy)naphthalene has been extensively studied, with several efficient routes reported in the literature. One common approach involves the iodination of 2-(trifluoromethoxy)naphthalene using iodine monochloride (ICl) or N-iodosuccinimide (NIS). This method typically yields high purity products with good yields. Another notable synthetic route involves the direct trifluoromethylation of 4-iodo-2-hydroxynaphthalene using trifluoromethylating agents such as triflic anhydride (Tf₂O) or trifluoromethyl iodide (CF₃I). These methods have been optimized to minimize side reactions and improve overall efficiency.

In the realm of medicinal chemistry, 4-Iodo-2-(trifluoromethoxy)naphthalene has shown promise as a key intermediate in the synthesis of bioactive molecules. The presence of the iodo group allows for further functionalization through various coupling reactions, such as Suzuki-Miyaura cross-coupling and Ullmann coupling. These reactions enable the introduction of diverse substituents, thereby expanding the scope of potential therapeutic applications. Recent studies have explored the use of this compound in the development of anticancer agents, antiviral drugs, and neuroprotective compounds.

One notable application of 4-Iodo-2-(trifluoromethoxy)naphthalene is in the synthesis of small-molecule inhibitors targeting specific enzymes involved in cancer progression. For instance, researchers have utilized this compound to develop inhibitors of kinases such as PI3K and AKT, which are key players in signaling pathways associated with tumor growth and metastasis. The trifluoromethoxy group contributes to the binding affinity and selectivity of these inhibitors, making them highly effective in preclinical studies.

Beyond its medicinal applications, 4-Iodo-2-(trifluoromethoxy)naphthalene has also found utility in materials science. The unique electronic properties conferred by the trifluoromethoxy group make this compound suitable for use in organic electronics, particularly in the fabrication of organic photovoltaic (OPV) devices and organic light-emitting diodes (OLEDs). Recent research has demonstrated that derivatives of this compound can enhance the performance of OPV devices by improving charge transport and reducing energy losses.

The environmental impact and safety profile of 4-Iodo-2-(trifluoromethoxy)naphthalene have also been investigated. Studies have shown that this compound exhibits low toxicity and environmental persistence when handled properly. However, it is important to follow standard safety protocols during synthesis and handling to ensure worker safety and environmental protection.

In conclusion, 4-Iodo-2-(trifluoromethoxy)naphthalene (CAS No. 1261767-25-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern chemical research.